(20R)-5beta-Pregnane-3alpha,17,20-triol (20R)-5beta-Pregnane-3alpha,17,20-triol
Brand Name: Vulcanchem
CAS No.: 1165-28-2
VCID: VC20954615
InChI: InChI=1S/C21H36O3/c1-13(22)21(24)11-8-18-16-5-4-14-12-15(23)6-9-19(14,2)17(16)7-10-20(18,21)3/h13-18,22-24H,4-12H2,1-3H3/t13-,14-,15-,16-,17+,18+,19+,20+,21+/m1/s1
SMILES: CC(C1(CCC2C1(CCC3C2CCC4C3(CCC(C4)O)C)C)O)O
Molecular Formula: C21H36O3
Molecular Weight: 336.5 g/mol

(20R)-5beta-Pregnane-3alpha,17,20-triol

CAS No.: 1165-28-2

Cat. No.: VC20954615

Molecular Formula: C21H36O3

Molecular Weight: 336.5 g/mol

* For research use only. Not for human or veterinary use.

(20R)-5beta-Pregnane-3alpha,17,20-triol - 1165-28-2

Specification

CAS No. 1165-28-2
Molecular Formula C21H36O3
Molecular Weight 336.5 g/mol
IUPAC Name (3R,5R,8R,9S,10S,13S,14S,17R)-17-[(1R)-1-hydroxyethyl]-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthrene-3,17-diol
Standard InChI InChI=1S/C21H36O3/c1-13(22)21(24)11-8-18-16-5-4-14-12-15(23)6-9-19(14,2)17(16)7-10-20(18,21)3/h13-18,22-24H,4-12H2,1-3H3/t13-,14-,15-,16-,17+,18+,19+,20+,21+/m1/s1
Standard InChI Key SCPADBBISMMJAW-OYMMSLOLSA-N
Isomeric SMILES C[C@H]([C@]1(CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC[C@H]4[C@@]3(CC[C@H](C4)O)C)C)O)O
SMILES CC(C1(CCC2C1(CCC3C2CCC4C3(CCC(C4)O)C)C)O)O
Canonical SMILES CC(C1(CCC2C1(CCC3C2CCC4C3(CCC(C4)O)C)C)O)O

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